2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione

• Molecular Formula: C31H27NO2
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 4-benzyl-10-[bis(4-methylphenyl)methylidene]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C31H27NO2/c1-19-8-12-22(13-9-19)26(23-14-10-20(2)11-15-23)27-24-16-17-25(27)29-28(24)30(33)32(31(29)34)18-21-6-4-3-5-7-21/h3-17,24-25,28-29H,18H2,1-2H3
• InChI Key: SRFOTTJWRPTJKS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=C2C3C=CC2C4C3C(=O)N(C4=O)CC5=CC=CC=C5)C6=CC=C(C=C6)C

Description

2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is a synthetic compound with a complex molecular structure. It is commonly used in scientific research as a tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is not yet fully understood. However, it is believed to work by binding to specific receptors in the body and altering their activity. This can lead to changes in the way that cells function, which can have a variety of effects on different systems in the body.
Biochemical and Physiological Effects:
2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione has been shown to have a variety of biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects, as well as effects on the cardiovascular and nervous systems. It has also been shown to have effects on the immune system, including the modulation of cytokine production.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione in lab experiments is its versatility. It has a variety of effects on different systems in the body, making it a valuable research tool. However, one of the limitations of using this compound is its complex molecular structure, which can make it difficult to synthesize and work with in the lab.

Future Directions

There are many potential future directions for research involving 2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione. Some possible areas of research include further exploration of its effects on the immune system, as well as its potential as a treatment for pain and inflammation. Additionally, more research is needed to fully understand the compound's mechanism of action and how it interacts with different receptors in the body.

Synthesis Methods

The synthesis of 2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is a complex process that involves several steps. The first step is the reaction between 2,3-dihydro-1H-inden-1-one and benzylamine to form 2-benzyl-3,4-dihydro-1H-isoindole-1,3-dione. This intermediate product is then reacted with bis(4-methylphenyl)methanone to form the final product.

Scientific Research Applications

2-benzyl-8-[bis(4-methylphenyl)methylidene]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is commonly used in scientific research as a tool for studying various biochemical and physiological processes. It has been shown to have a variety of effects on different systems in the body, making it a valuable research tool.